4-phenyl-1H-pyrazol-5-amine
Overview
Description
4-Phenyl-1H-pyrazol-5-amine is a compound that belongs to a family of 5-aminopyrazole derivatives . These derivatives are considered bioactive agents and find a wide range of applications in the pharmaceutical and agrochemical industries .
Synthesis Analysis
There are several methods for the synthesis of this compound and its derivatives. For example, 5-Amino-3-methyl-1-phenylpyrazole, an aminopyrazole derivative, reacts with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield certain compounds . More detailed synthesis methods can be found in the referenced articles .Molecular Structure Analysis
The molecular formula of this compound is C9H9N3 . The InChI string is InChI=1S/C9H9N3/c10-9-8(6-11-12-9)7-4-2-1-3-5-7/h1-6H, (H3,10,11,12) . The molecular weight is 159.19 g/mol . More detailed molecular structure analysis can be found in the referenced articles .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 159.19 g/mol . It has a XLogP3-AA value of 1.5, indicating its lipophilicity . More detailed physical and chemical properties analysis can be found in the referenced articles .Scientific Research Applications
Heterocyclic Compound Synthesis
Chemistry and Reactivity
Pyrazole derivatives, including structures related to "4-phenyl-1H-pyrazol-5-amine," are valuable building blocks in the synthesis of heterocyclic compounds. They have been extensively utilized to create a wide array of heterocycles, such as pyrazolo-imidazoles, thiazoles, and others, due to their unique reactivity which allows for mild reaction conditions in generating diverse cynomethylene dyes from various precursors, including amines and α-aminocarboxylic acids (Gomaa & Ali, 2020).
Anticancer Applications
Development of Anticancer Agents
Pyrazoline derivatives have been identified as promising scaffolds in the development of new anticancer agents. Their electron-rich nature, combined with exciting electronic properties, has spurred research into synthesizing pyrazoline derivatives with high biological effects, showcasing their potential in anticancer applications (Ray et al., 2022).
Therapeutic Applications
Diverse Biological Properties
Research into pyrazolines has found these compounds to possess a range of therapeutic properties, including antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities. Their versatility in drug development is further highlighted by their potential as cannabinoid CB1 receptor antagonists, antiepileptic, and antiviral agents, among other pharmacological effects, indicating a broad spectrum of research and therapeutic applications (Shaaban et al., 2012).
Catalysis
Hybrid Catalysts in Synthesis
The pyranopyrimidine core, closely related to the pyrazole scaffold, is crucial for medicinal and pharmaceutical industries due to its applicability and bioavailability. Recent studies have emphasized the role of hybrid catalysts in synthesizing pyranopyrimidine scaffolds, highlighting the importance of such compounds in the development of lead molecules for pharmaceutical applications (Parmar et al., 2023).
Safety and Hazards
Future Directions
Pyrazole and its derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities . This nucleus has attracted the attention of many researchers to study its skeleton chemically and biologically . More detailed future directions can be found in the referenced articles .
Mechanism of Action
Target of Action
4-Phenyl-1H-pyrazol-5-amine, a pyrazole derivative, has been found to interact with several targets. Pyrazole derivatives bearing a free amino group at the 3, 4, or 5 position (namely, 3-aminopyrazoles, 4-aminopyrazoles, and 5-aminopyrazoles, respectively) are advantageous frameworks able to provide useful ligands for receptors or enzymes, such as p38MAPK, and different kinases, COX and others, as well as targets important for bacterial and virus infections .
Mode of Action
For instance, a molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a pyrazole derivative, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy .
Biochemical Pathways
For example, some pyrazole derivatives have shown good inhibitory activity and belong to the third generation of monoamine oxidase inhibitors and bovine serum amine oxidase inhibitors .
Pharmacokinetics
It is suggested that this compound has high gi absorption and is bbb permeant . Its lipophilicity (Log Po/w) is estimated to be around 1.44, which could influence its distribution in the body .
Result of Action
Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Properties
IUPAC Name |
4-phenyl-1H-pyrazol-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3/c10-9-8(6-11-12-9)7-4-2-1-3-5-7/h1-6H,(H3,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEHKQNYBBLCFIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(NN=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10204512 | |
Record name | 1H-Pyrazol-4-amine, 4-phenyl- (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10204512 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5591-70-8, 57999-06-1 | |
Record name | 4-Phenyl-1H-pyrazol-3-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5591-70-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyrazole, 3-amino-4-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005591708 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Pyrazol-4-amine, 4-phenyl- (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10204512 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-PHENYL-1H-PYRAZOL-5-AMINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5591-70-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.